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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027 Get Quote

For researchers, scientists, and drug development professionals, the integration of fluorescent

probes is a cornerstone of modern molecular analysis. Sulfo-Cy5 azide, a water-soluble and

far-red fluorescent dye, is a valuable tool for "click chemistry" applications. While its utility is

significant, a thorough understanding of its safety profile is paramount for secure and effective

laboratory use. This guide provides an in-depth overview of the safety data sheet (SDS)

information for Sulfo-Cy5 azide, alongside experimental protocols and handling workflows.

Chemical and Physical Properties
Sulfo-Cy5 azide is a sulfonated cyanine dye, a modification that confers high water solubility,

making it particularly suitable for labeling biological molecules in aqueous environments without

the need for organic co-solvents.[1][2] This property is advantageous for working with delicate

proteins that may be prone to denaturation.[2] The sulfonate groups also help to reduce the

fluorescence quenching that can occur from dye-dye interactions.[2]
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Property Data

Molecular Formula C37H48N6O10S3

Molecular Weight ~833 g/mol

Appearance Blue solid

Solubility High solubility in water, DMSO, and DMF.[3][4]

Excitation Maximum ~646-649 nm

Emission Maximum ~662-671 nm

Extinction Coefficient ~250,000 - 271,000 cm⁻¹M⁻¹

Storage Conditions

Store at -20°C in the dark for up to 24 months.

[1][2] It can be transported at room temperature

for up to 3 weeks.[1][2] Stock solutions should

be stored at -20°C or -80°C and used within 1 to

6 months.[5]

Hazard Identification and Safety Precautions
While many suppliers state that Sulfo-Cy5 azide is not classified as a hazardous substance or

mixture, it is crucial to handle all laboratory chemicals with caution as the hazards may not

have been thoroughly investigated.[6][7][8]

General Precautions:

Avoid contact with skin and eyes.[9]

Avoid inhalation of dust.[7][9]

Wear suitable protective clothing.[9]

Handle in a well-ventilated area.[9]

Personal Protective Equipment (PPE)
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PPE Type Recommendation

Eye/Face Protection
Safety glasses with side-shields are

recommended.[6]

Hand Protection

Wear impervious gloves. Gloves must be

inspected prior to use and disposed of properly

after use.[6][8]

Skin/Body Protection
Lightweight protective clothing should be worn.

[6]

Respiratory

Respiratory protection is generally not required,

but if nuisance levels of dust are present, a type

N95 (US) or type P1 (EN 143) dust mask can be

used.[8]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken.
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Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air.[6][9] If breathing

is difficult, give oxygen. If not breathing, provide

artificial respiration and seek immediate medical

attention.[9]

Skin Contact
Rinse the affected area with plenty of water.[6]

[7] If symptoms arise, seek medical advice.[6]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

[6][7] Assure adequate flushing by separating

the eyelids with fingers.[7] If symptoms persist,

consult a physician.[6]

Ingestion

If swallowed, wash out the mouth with water if

the person is conscious.[7] Do not induce

vomiting. Never give anything by mouth to an

unconscious person.[7] Seek medical advice if

you feel unwell.[6] It is not expected to present a

significant ingestion hazard under normal use.

[6]

Handling and Storage Workflow
Proper handling and storage are critical to maintaining the integrity of Sulfo-Cy5 azide and

ensuring laboratory safety.
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Caption: Workflow for safe handling and use of Sulfo-Cy5 azide.

Experimental Protocols
Sulfo-Cy5 azide is primarily used in copper-catalyzed azide-alkyne cycloaddition (CuAAC) and

strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[5]

General Protocol for Click Reaction in Solution
This is a generalized protocol and may require optimization for specific applications.

Materials:

Sulfo-Cy5 azide

Alkyne-containing molecule

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) (optional, for Cu(I) stabilization)

Phosphate-buffered saline (PBS)

Anhydrous DMSO (for stock solution)

Procedure:

Prepare Sulfo-Cy5 Azide Stock Solution: Dissolve Sulfo-Cy5 azide in anhydrous DMSO to

a stock concentration of 10 mM. Store this solution at -20°C or -80°C in the dark.[10]

Prepare Reaction Mixture: In a microcentrifuge tube, prepare the click reaction mixture. The

final concentrations may need to be optimized, but a starting point is:

0.1 mM CuSO₄

5 mM Sodium ascorbate

100 µM Sulfo-Cy5 azide
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(Optional) 128 µM TBTA

Your alkyne-containing molecule at the desired concentration

Bring to the final volume with PBS.

Reaction Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes,

protected from light.

Purification: Purify the labeled product from excess reagents using appropriate methods

such as size exclusion chromatography (e.g., Sephadex G-25), dialysis, or precipitation.[11]

Protocol for Labeling Live Cells
This protocol is an example for labeling bacterial cells and should be adapted for specific cell

types and experimental goals.

Procedure:

Cell Preparation: Grow and prepare cells as required for your experiment. For example,

incubate Yersinia pseudotuberculosis in a specific medium to induce the expression of the

target for labeling.[10]

Prepare Working Solution: Dilute the Sulfo-Cy5 azide stock solution to a working

concentration (e.g., 100 µM) in a pre-warmed, serum-free cell culture medium or PBS.[10]

This working solution should be prepared fresh.

Click Reaction in Cells:

Wash the cells with PBS.

Prepare the click reaction mixture containing 0.1 mM CuSO₄, 128 µM TBTA, 5 mM

Sodium ascorbate, and 100 µM Sulfo-Cy5 azide in PBS.[10]

Incubate the cells with the reaction mixture for a designated time (e.g., 60 minutes) to

allow for the conjugation reaction to occur.[10]

Washing: Remove the excess reagents by washing the cells multiple times with PBS.[10]
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Imaging: The labeled cells can then be imaged using a fluorescence microscope with

appropriate filters for the Cy5 dye.

Spill and Disposal Considerations
Accidental Release Measures:

Use personal protective equipment.[6]

Prevent further leakage or spillage if it is safe to do so.[6]

Soak up the spill with an inert absorbent material and dispose of it as hazardous waste.[6]

Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[8]

Contaminated packaging should be disposed of in the same manner as the product.[8]

Always adhere to local, state, and federal regulations for chemical waste disposal.

By adhering to these safety guidelines and experimental protocols, researchers can confidently

and safely utilize Sulfo-Cy5 azide in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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